2,5-bis{[2-(methacryloyloxy)ethoxy]carbonyl}terephthalic acid

Specification

• CAS No.: 83418-60-4
• Molecular Formula: C22H22O12
• Molecular Weight: 478.4 g/mol
• IUPAC Name: 2,5-bis[2-(2-methylprop-2-enoyloxy)ethoxycarbonyl]terephthalic acid
• Standard InChI: InChI=1S/C22H22O12/c1-11(2)19(27)31-5-7-33-21(29)15-9-14(18(25)26)16(10-13(15)17(23)24)22(30)34-8-6-32-20(28)12(3)4/h9-10H,1,3,5-8H2,2,4H3,(H,23,24)(H,25,26)
• Standard InChI Key: WKBYWKLXGWNHOB-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)OCCOC(=O)C1=CC(=C(C=C1C(=O)O)C(=O)OCCOC(=O)C(=C)C)C(=O)O
• Canonical SMILES: CC(=C)C(=O)OCCOC(=O)C1=CC(=C(C=C1C(=O)O)C(=O)OCCOC(=O)C(=C)C)C(=O)O

Introduction

2,5-Bis{[2-(methacryloyloxy)ethoxy]carbonyl}terephthalic acid is a complex organic compound with a molecular formula that reflects its structure as a derivative of terephthalic acid. It is part of a broader class of compounds known for their applications in polymer chemistry, particularly in the synthesis of polyesters and other polymers with specific properties.

Synthesis Overview

The synthesis of 2,5-bis{[2-(methacryloyloxy)ethoxy]carbonyl}terephthalic acid typically involves the reaction of terephthalic acid with methacryloyl chloride in the presence of a base, followed by esterification with ethylene glycol or similar diols. This process can be optimized to produce high yields of the desired compound.

Applications in Polymer Chemistry

This compound is of interest in polymer chemistry due to its potential as a monomer for producing polymers with specific mechanical and optical properties. Polymers derived from such monomers can be used in coatings, adhesives, and biomedical applications.

Molecular Formula and Weight

• Molecular Formula: C$_{22}$H$_{22}$O$_{12}$

• Molecular Weight: Approximately 478.4 g/mol, as reported for similar compounds like 1,4-bis[2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl] dihydrogen benzene-1,2,4,5-tetracarboxylate.

Polymerization Reactions

2,5-Bis{[2-(methacryloyloxy)ethoxy]carbonyl}terephthalic acid can undergo polymerization to form cross-linked polymers. These polymers are useful in applications requiring high mechanical strength and resistance to chemicals.

Biomedical Applications

While specific biomedical applications of this compound are not detailed in the available sources, its potential as a component in biocompatible polymers is an area of ongoing research.

Hazard Information

Similar compounds often carry hazard statements related to skin and eye irritation and potential toxicity. Handling should be done with caution, using appropriate protective equipment.

Storage Conditions

Storage in a dry environment at room temperature is generally recommended for similar compounds to prevent degradation.